Cas no 111076-66-5 (2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride)
111076-66-5 structure
Product Name:2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride
CAS No:111076-66-5
MF:C14H22ClNO5
MW:319.781183719635
CID:62857
PubChem ID:2724796
Update Time:2025-04-18
2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-amine hydrochloride
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride
- 4′-Aminobenzo-15-crown-5 hydrochloride
- 4-Aminobenzo-15-crown-5 hydrochloride
- 4-aminobenzo-15-crown-5-ether hydrochloride
- 1,4,7,10,13-Benzopentaoxacyclopentadecin-15-amine,2,3,5,6,8,9,11,12-octahydro-, hydrochloride (9CI)
- 4-aminobenzo-15-crown-5HCl
- 4'-AMINOBENZO-15-CROWN-5 HYDROCHLORIDE
- 2,3,5,6,8,9,11,12-OCTAHYDRO-1,4,7,10,13-BENZOPENTAOXOCYCLOPENTADECIN-15-AMINE HYDROCHLORIDE
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochlorid
- 4-Aminobenzo-15-crown-5 hydrochloride,98%
- 4-AMINOBENZO-15-CROWN-5 HYDROCHLORIDE 98%
- FT-0642717
- 2,3,5,6,8,9,11,12-OCTAHYDRO-1,4,7,10,13-BENZOPENTAOXACYCLOPENTADECIN-15-AMINE HYDROCHLORIDE
- AKOS016009481
- SCHEMBL3636434
- 2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-aminehydrochloride
- CS-0203388
- 111076-66-5
- 2,5,8,11,14-pentaoxabicyclo[13.4.0]nonadeca-1(15),16,18-trien-17-amine;hydrochloride
- 2,3,5,6,8,9,11,12-OCTAHYDROBENZO[B][1,4,7,10,13]PENTAOXACYCLOPENTADECIN-15-AMINE HCL
- DB-040951
- 4-Amino-benzo-15-crown-5,Hydrochloride
- 2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride
-
- MDL: MFCD00143253
- Inchi: 1S/C14H21NO5.ClH/c15-12-1-2-13-14(11-12)20-10-8-18-6-4-16-3-5-17-7-9-19-13;/h1-2,11H,3-10,15H2;1H
- InChI Key: HZNFLCQAHYOUST-UHFFFAOYSA-N
- SMILES: Cl.O1CCOCCOC2C=CC(=CC=2OCCOCC1)N
Computed Properties
- Exact Mass: 319.11900
- Monoisotopic Mass: 319.119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 72.2
Experimental Properties
- Color/Form: Not available
- Melting Point: 140-170 ºC
- Boiling Point: 464.4 °C at 760 mmHg
- Flash Point: 256 °C
- Water Partition Coefficient: dissolution
- PSA: 72.17000
- LogP: 2.47300
- Solubility: Soluble in water
2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Security Information
- WGK Germany:3
- Hazard Category Code: R36/37/38
- Safety Instruction: S26; S36; S37/39
-
Hazardous Material Identification:
- Safety Term:S26;S37/39
- Risk Phrases:R36/37/38
- Storage Condition:0-6°C
2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159250-5g |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride |
111076-66-5 | 95% | 5g |
$297 | 2021-06-08 | |
| Ambeed | A327953-1g |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-amine hydrochloride |
111076-66-5 | 98% | 1g |
$559.0 | 2025-02-19 | |
| Ambeed | A327953-5g |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]pentaoxacyclopentadecin-15-amine hydrochloride |
111076-66-5 | 98% | 5g |
$1441.0 | 2025-02-19 | |
| TRC | O077185-100mg |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride |
111076-66-5 | 100mg |
$ 180.00 | 2022-06-03 | ||
| TRC | O077185-250mg |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride |
111076-66-5 | 250mg |
$ 370.00 | 2022-06-03 | ||
| TRC | O077185-500mg |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride |
111076-66-5 | 500mg |
$ 585.00 | 2022-06-03 | ||
| Chemenu | CM159250-5g |
2,3,5,6,8,9,11,12-Octahydrobenzo[b][1,4,7,10,13]-pentaoxacyclopentadecin-15-amine hydrochloride |
111076-66-5 | 95% | 5g |
$297 | 2022-06-14 | |
| Aaron | AR008W7L-100mg |
4-Aminobenzo-15-Crown-5 Hydrochloride |
111076-66-5 | 97% | 100mg |
$113.00 | 2025-02-11 | |
| Aaron | AR008W7L-5g |
4-Aminobenzo-15-Crown-5 Hydrochloride |
111076-66-5 | 97% | 5g |
$877.00 | 2025-02-11 | |
| Aaron | AR008W7L-10g |
4-Aminobenzo-15-Crown-5 Hydrochloride |
111076-66-5 | 97% | 10g |
$1444.00 | 2025-02-11 |
2,3,5,6,8,9,11,12-Octahydrobenzob1,4,7,10,13-pentaoxacyclopentadecin-15-amine hydrochloride Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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